Cas no 1804453-90-4 (3,6-Difluoro-4-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 3,6-Difluoro-4-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1804453-90-4
• MF: C₆H₃F₄NO
• MW: 181.087735414505
• CID: 4918240
• Update Time: 2025-05-24

3,6-Difluoro-4-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-Difluoro-4-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C6H3F4NO/c7-3-1-2(5(9)10)4(8)6(12)11-3/h1,5H,(H,11,12)
• InChI Key： LCDWHJZCSHLOCS-UHFFFAOYSA-N
• SMILES： FC1C(NC(=CC=1C(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 281
• XLogP3: 1
• Topological Polar Surface Area: 29.1

Additional information on 3,6-Difluoro-4-(difluoromethyl)-2-hydroxypyridine

Recent Advances in the Study of 3,6-Difluoro-4-(difluoromethyl)-2-hydroxypyridine (CAS: 1804453-90-4)

In recent years, the compound 3,6-Difluoro-4-(difluoromethyl)-2-hydroxypyridine (CAS: 1804453-90-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated pyridine core, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. The presence of multiple fluorine atoms and a hydroxyl group in its structure enhances its reactivity and bioavailability, making it a valuable scaffold for further chemical modifications and biological evaluations.

Recent studies have focused on elucidating the synthetic pathways and biological activities of 3,6-Difluoro-4-(difluoromethyl)-2-hydroxypyridine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a key intermediate in the synthesis of novel kinase inhibitors. The researchers utilized a multi-step synthetic route involving palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl group at the 4-position of the pyridine ring. The resulting compound exhibited high purity and yield, paving the way for its use in further pharmacological studies.

Another significant breakthrough was reported in the field of agrochemicals, where 3,6-Difluoro-4-(difluoromethyl)-2-hydroxypyridine was identified as a potent precursor for the development of next-generation herbicides. A research team from Bayer AG (2024) highlighted its role in inhibiting the activity of acetolactate synthase (ALS), a critical enzyme in plant amino acid biosynthesis. The compound's unique fluorination pattern was found to enhance its binding affinity to the enzyme's active site, leading to improved herbicidal activity and reduced environmental toxicity compared to traditional herbicides.

In addition to its applications in drug and agrochemical development, 3,6-Difluoro-4-(difluoromethyl)-2-hydroxypyridine has also been explored in material science. A recent study in Advanced Materials (2024) demonstrated its utility as a building block for the synthesis of fluorinated polymers with exceptional thermal stability and chemical resistance. The incorporation of this compound into polymer backbones resulted in materials with potential applications in high-performance coatings and electronic devices.

Despite these advancements, challenges remain in the large-scale production and optimization of 3,6-Difluoro-4-(difluoromethyl)-2-hydroxypyridine. Current synthetic methods often involve costly reagents and harsh reaction conditions, limiting their industrial applicability. Future research directions may focus on developing more sustainable and cost-effective synthetic strategies, as well as exploring its potential in other therapeutic areas, such as antimicrobial and anticancer agents.

In conclusion, 3,6-Difluoro-4-(difluoromethyl)-2-hydroxypyridine (CAS: 1804453-90-4) represents a versatile and promising compound in the chemical biology and pharmaceutical landscape. Its unique structural features and diverse applications underscore its importance as a subject of ongoing research. Continued efforts to optimize its synthesis and expand its utility will likely yield significant contributions to multiple scientific and industrial fields.